Cas no 1207001-44-2 (3,5-dimethyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}-1,2-oxazole-4-sulfonamide
• CAS No: 1207001-44-2
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 6267906
• PubChem ID: 45497477
• Update Time: 2025-10-25

3,5-dimethyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)isoxazole-4-sulfonamide
• 3,5-dimethyl-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]-1,2-oxazole-4-sulfonamide
• 1207001-44-2
• F2061-0354
• AKOS024624927

• Inchi： 1S/C19H21N5O3S/c1-13-19(14(2)27-22-13)28(25,26)23-16-7-5-6-15(12-16)17-8-9-18(21-20-17)24-10-3-4-11-24/h5-9,12,23H,3-4,10-11H2,1-2H3
• InChI Key： RVQNNEBZPQOHCQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on 3,5-dimethyl-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}-1,2-oxazole-4-sulfonamide

3,5-Dimethyl-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,2-oxazole-4-sulfonamide (CAS No. 1207001-44-2)

The compound 3,5-dimethyl-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,2-oxazole-4-sulfonamide, identified by the CAS registry number 1207001-44-2, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a pyridazine ring system, a pyrrolidine moiety, and a sulfonamide group. The combination of these functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of this compound involves a series of carefully designed multi-step reactions. The core structure begins with the pyridazine ring, which serves as a scaffold for attaching other functional groups. The substitution pattern on the pyridazine ring is critical for determining the compound's reactivity and selectivity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The sulfonamide group in this compound plays a pivotal role in its pharmacological activity. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding. In this case, the sulfonamide moiety is attached to an oxazole ring, which further enhances its potential for bioactivity. Studies have shown that this compound exhibits strong inhibitory effects on certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes suggests that it could be effective in targeting intracellular pathways.

The presence of the pyrrolidine group introduces additional complexity to the molecule. Pyrrolidine rings are often associated with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Recent research has focused on understanding how this group influences the overall stability and metabolic profile of the compound. Computational modeling techniques have been employed to predict the compound's behavior in vivo, providing valuable insights into its potential therapeutic applications.

In terms of structural analysis, this compound has been subjected to various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have confirmed the molecular structure and provided detailed information about the spatial arrangement of atoms. Such data are crucial for understanding the compound's physical properties and its interactions with biological systems.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting specific disease pathways. For example, it has demonstrated potent inhibitory activity against certain enzymes involved in inflammation and immune response. This suggests that it could be developed into a therapeutic agent for conditions such as autoimmune diseases or chronic inflammatory disorders.

Moreover, recent advancements in medicinal chemistry have enabled researchers to explore analogs of this compound with improved efficacy and reduced side effects. By modifying substituents on the pyridazine ring or altering the sulfonamide group, scientists can fine-tune the compound's properties to better suit therapeutic needs.

In conclusion, 3,5-dimethyl-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1,2-oxazole-4-sulfonamide (CAS No. 1207001-44-) represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for exploring novel therapeutic strategies across various disease areas.